![molecular formula C13H12FN3O3S B5761403 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide](/img/structure/B5761403.png)
2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide, also known as FS-NH2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylhydrazides and has been shown to exhibit promising pharmacological properties.
Mechanism of Action
The mechanism of action of 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins. MMPs play a crucial role in tumor invasion and metastasis, and their inhibition by 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide could explain its antitumor activity. 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In addition, 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has been found to lower blood glucose levels in diabetic rats.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide is its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and antidiabetic activities, which make it a promising candidate for drug development. However, one of the limitations of 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide is its low solubility in water, which makes it difficult to administer in vivo. Another limitation is the lack of information on its toxicity and pharmacokinetics.
Future Directions
There are several future directions for the research on 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide. One of the directions is to investigate its potential as a drug candidate for various diseases. Further studies are needed to determine its toxicity, pharmacokinetics, and optimal dosing regimen. Another direction is to explore its mechanism of action in more detail. The inhibition of MMPs and NF-κB signaling pathway are not the only mechanisms by which 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide exerts its effects, and further studies are needed to identify other targets. Finally, the development of more water-soluble analogs of 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide could overcome its limitations and improve its therapeutic potential.
Conclusion:
In conclusion, 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its antitumor, anti-inflammatory, and antidiabetic activities make it a promising candidate for drug development. However, further studies are needed to determine its toxicity, pharmacokinetics, and optimal dosing regimen. The development of more water-soluble analogs of 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide could overcome its limitations and improve its therapeutic potential.
Synthesis Methods
The synthesis of 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide involves the reaction of 4-fluorobenzenesulfonyl chloride with N-phenylhydrazinecarboxamide in the presence of a base. The reaction takes place at room temperature and yields a white crystalline solid that is purified by recrystallization. The purity and identity of the compound are confirmed by spectroscopic techniques such as NMR and IR.
Scientific Research Applications
2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and antidiabetic activities. 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has been tested against various cancer cell lines and has been found to induce apoptosis and inhibit cell proliferation. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, 2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide has been found to lower blood glucose levels in diabetic rats.
properties
IUPAC Name |
1-[(4-fluorophenyl)sulfonylamino]-3-phenylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3O3S/c14-10-6-8-12(9-7-10)21(19,20)17-16-13(18)15-11-4-2-1-3-5-11/h1-9,17H,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTOZZTMEJZFHLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NNS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-fluorophenyl)sulfonyl]-N-phenylhydrazinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.